Cas no 115016-95-0 ((S)-2-Hydroxy-4-phenylbutyric Acid)

• Product Name: (S)-2-Hydroxy-4-phenylbutyric Acid
• CAS No: 115016-95-0
• Molecular Formula: C₁₀H₁₂O₃
• Molecular Weight: 180.2005
• MDL: MFCD06656492
• CID: 63129
• PubChem ID: 125307945

(S)-2-Hydroxy-4-phenylbutyric Acid Properties

Names and Identifiers

• (S)-2-Hydroxy-4-phenylbutyric acid
• 2-(S)-Hydroxy-4-Phenylbutyric Acid
• 2-(S)-HYDROXY-4-PHENYL-BUTYRIC ACID
• (S)-2-hydroxy-4-phenylbutanoic acid
• (S)-2-Hydroxy-4-phenyl-buttersaeure
• (S)-2-hydroxy-4-phenyl-butyric acid
• AG-D-35769
• ANW-16824
• CTK4A9111
• d,l-2-hydroxy-4-phenylbutyric acid
• SureCN360781
• Benzenebutanoicacid, a-hydroxy-, (S)-
• (S)-a-Hydroxybenzenebutanoate
• L-4-Phenyl-a-hydroxybutyric acid
• (S)-4-Phenyl-2-hydroxybutyric acid
• Benzenebutanoic acid, a-hydroxy-, (aS)-
• (2S)-2-hydroxy-4-phenylbutanoic acid
• JNJCEALGCZSIGB-VIFPVBQESA-N
• (S)-2-Hydroxy-4-phenylbutyricAcid
• (S)-alpha-Hydroxybenzenebutyric acid
• (S)-2-hydroxy-4-phenyl butanoic acid
• (2S)-2-hydroxy-4-phenyl-butanoic
• S(+)-2-hydroxy-4-phenylButyric Acid
• (2S)-2-hyd
• (S)-2-Hydroxy-4-phenylbutanoic acid
• (S)-2-HYDROXY-4-PHENYLBUTYRIC ACID
• Benzenebutanoic acid, alpha-hydroxy-, (alphaS)-
• AYZ4KJ5LJN
• 2-Hydroxy-4-phenylbutyric acid, (S)-
• (alphaS)-alpha-Hydroxybenzenebutanoic acid
• AKOS015855343
• (.ALPHA.S)-.ALPHA.-HYDROXYBENZENEBUTANOIC ACID
• A803285
• O10214
• L-4-PHENYL-.ALPHA.-HYDROXYBUTYRIC ACID
• DS-12137
• SCHEMBL360781
• CS-W021166
• 115016-95-0
• L-4-phenyl-alpha-hydroxybutyric acid
• MFCD06656492
• 2-Hydroxy-4-phenylbutyric acid, (+)-
• AKOS006291801
• BENZENEBUTANOIC ACID, .ALPHA.-HYDROXY-, (.ALPHA.S)-
• Q-200034
• H1339
• UNII-AYZ4KJ5LJN
• (s)-2-hydroxy-4-phenylbutanoic acid
• 2-(S)-Hydroxy-4-phenylbutyric acid
• 2-(S)-Hydroxy-4-phenyl-butyric acid
• (S)-2-Hydroxy-4-phenylbutyric Acid

• MDL： MFCD06656492
• InChIKey： JNJCEALGCZSIGB-VIFPVBQESA-N
• Inchi： 1S/C10H12O3/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h1-5,9,11H,6-7H2,(H,12,13)/t9-/m0/s1
• SMILES： O([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 180.07866
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 180.079
• Heavy Atom Count: 13
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 1.06470
• PSA: 57.53
• Refractive Index: 1.564
• Boiling Point: 356.9°C at 760 mmHg
• Melting Point: 115.0 to 119.0 deg-C
• Flash Point: 183.9°C
• Color/Form: White solid
• Density: 1.219